Cas no 2788-28-5 ((2R)-Carnitinenitrile Chloride)

• Product Name: (2R)-Carnitinenitrile Chloride
• CAS No: 2788-28-5
• MF: C₇H₁₅ClN₂O
• MW: 178.66
• MDL: MFCD01632754
• CID: 43422
• PubChem ID: 200829
• Update Time: 2025-06-23

(2R)-Carnitinenitrile Chloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Cyano-2-hydroxy-N,N,N-trimethyl-1-propanaminium chloride
• D(+)-CARNITINENITRILE CHLORIDE
• L-CARNITINENITRILE CHLORIDE
• L-Carnitinnitril
• l-carnitinnitrilchlorid
• CS-0450445
• ZOYKKWXSDFNANU-OGFXRTJISA-M
• D-(+)-CARNITINENITRILE CHLORIDE
• (2R)-3-cyano-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride
• AS-81065
• Ammonium, (3-cyano-2-hydroxypropyl)trimethyl-, chloride, (-)-
• 1-Propanaminium, 3-cyano-2-hydroxy-N,N,N-trimethyl-, chloride, (R)-
• Q27294796
• 1-Propanaminium, 3-cyano-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2R)-
• AKOS028109378
• F87310
• 2788-28-5
• [(2R)-3-CYANO-2-HYDROXYPROPYL]TRIMETHYLAZANIUM CHLORIDE
• (R)-(3-Cyano-2-hydroxypropyl)-trimethylammoniumchlorid
• YZ14J88719
• EN300-7766227
• [(2R)-3-cyano-2-hydroxypropyl]-trimethylazanium;chloride
• L-carnitine nitrile chloride
• EC 700-669-5
• UNII-YZ14J88719
• L-(3-Cyano-2-hydroxypropyl)trimethylammonium chloride
• (2R)-(-)-3-Cyano-2-hydroxypropyltrimethylammonium chloride
• (R)-3-cyano-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride
• L-Carnitinnitrilchlorid [German]
• (2R)-Carnitinenitrile Chloride
• 1-Propanaminium, 3-cyano-2-hydroxy-N,N,N-trimethyl-, chloride, (2R)-
• Ammonium, (3-cyano-2-hydroxypropyl)trimethyl-, chloride, L-

• MDL： MFCD01632754
• Inchi： InChI=1S/C7H15N2O.ClH/c1-9(2,3)6-7(10)4-5-8;/h7,10H,4,6H2,1-3H3;1H/q+1;/p-1/t7-;/m1./s1
• InChI Key： ZOYKKWXSDFNANU-OGFXRTJISA-M
• SMILES： [Cl-].O[C@H](CC#N)C[N+](C)(C)C

Computed Properties

• Exact Mass: 190.05100
• Monoisotopic Mass: 178.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: 249 °C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 63.92000
• LogP: -0.36112
• Vapor Pressure: No data available

(2R)-Carnitinenitrile Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on (2R)-Carnitinenitrile Chloride

Introduction to (2R)-Carnitinenitrile Chloride (CAS No. 2788-28-5)

(2R)-Carnitinenitrile Chloride (CAS No. 2788-28-5) is a significant compound in the field of medicinal chemistry and biochemistry. This compound is a derivative of carnitine, a naturally occurring substance that plays a crucial role in the metabolism of fatty acids and energy production in cells. The chloride salt form of carnitinenitrile has garnered attention for its potential therapeutic applications and its role in various biological processes.

The structure of (2R)-Carnitinenitrile Chloride is characterized by a nitrogen atom bonded to a nitrile group and a chiral carbon center, which imparts specific stereochemical properties. These properties are essential for its biological activity and interactions with cellular components. The compound's unique structure allows it to mimic certain aspects of carnitine's function, making it a valuable tool in both research and potential clinical applications.

Recent studies have highlighted the potential of (2R)-Carnitinenitrile Chloride in various therapeutic areas. One notable area of research is its role in the treatment of metabolic disorders. Carnitine is essential for the transport of long-chain fatty acids into mitochondria, where they are oxidized to produce energy. Disruptions in this process can lead to various metabolic disorders, such as primary carnitine deficiency and fatty acid oxidation disorders. (2R)-Carnitinenitrile Chloride has shown promise in restoring carnitine levels and improving mitochondrial function in preclinical models.

In addition to its metabolic benefits, (2R)-Carnitinenitrile Chloride has been investigated for its potential neuroprotective effects. Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are characterized by the progressive loss of neuronal function and cell death. Research has indicated that carnitine derivatives, including (2R)-Carnitinenitrile Chloride, can enhance neuronal survival and reduce oxidative stress, which are key factors in the pathogenesis of these diseases.

The pharmacokinetic properties of (2R)-Carnitinenitrile Chloride have also been studied extensively. Its stability, solubility, and bioavailability are critical factors that determine its efficacy as a therapeutic agent. Preclinical studies have shown that (2R)-Carnitinenitrile Chloride exhibits favorable pharmacokinetic profiles, with good oral bioavailability and sustained plasma levels. These properties make it an attractive candidate for further clinical development.

Safety is another crucial aspect of any potential therapeutic agent. Toxicological studies on (2R)-Carnitinenitrile Chloride have demonstrated low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This safety profile supports its potential use in human clinical trials.

The synthesis of (2R)-Carnitinenitrile Chloride involves several steps, including the formation of the nitrile group and the introduction of the chloride salt. Various synthetic routes have been developed to optimize yield and purity, ensuring that the compound meets high standards for pharmaceutical use. The ability to produce (2R)-Carnitinenitrile Chloride on a large scale is essential for its commercialization and widespread availability.

In conclusion, (2R)-Carnitinenitrile Chloride (CAS No. 2788-28-5) is a promising compound with diverse applications in medicine and research. Its potential benefits in treating metabolic disorders and neurodegenerative diseases, coupled with favorable pharmacokinetic properties and safety profile, make it an exciting area of ongoing investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, (2R)-Carnitinenitrile Chloride may play a significant role in advancing medical treatments and improving patient outcomes.